Cas no 531-14-6 (Coproporphyrin I, 85%(contains 13% Coproporphyrin lll))

• Product Name: Coproporphyrin I, 85%(contains 13% Coproporphyrin lll)
• CAS No: 531-14-6
• MF: C₃₆H₃₈N₄O₈
• MW: 654.708929538727
• CID: 937961
• PubChem ID: 68271
• Update Time: 2025-05-20

Coproporphyrin I, 85%(contains 13% Coproporphyrin lll) Chemical and Physical Properties

Names and Identifiers

• 3,8,13,18-tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropionic acid
• Coproporphyrin I
• 3-[7,12,17-tris(2-carboxyethyl)-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-yl]propanoic acid
• 737250
• 3,8,13,18-tetramethyl-21H,23H-porphyrin 2,7,12,17-tetrapropionic acid
• coproporphyrin I-3,8,13,18-tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropionic acid
• coproporphyrine I
• coproporphyrin-I tetracarboxylic acid
• C05769
• 21H,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl- (VA
• CHEBI:28421
• 3-[(4Z,10Z,15Z,19Z)-7,12,17-Tris-(2-carboxy-ethyl)-3,8,13,18-tetramethyl-22,24-dihydro-porphin-2-yl]-propionic acid
• DTXSID90883425
• 2,7,12,17-Porphinetetrapropionic acid, 3,8,13,18-tetramethyl- (VAN)
• Coproporphyrin I, 85per cent(contain 13per cent Coproporphyrin lll)
• 3-[(1Z,4Z,9Z,15Z)-7,12,17-tris(2-carboxyethyl)-3,8,13,18-tetramethyl-21,23-dihydroporphyrin-2-yl]propanoic acid
• 2,7,12,17-Porphinetetrapropionic acid, 3,8,13,18-tetramethyl-
• SCHEMBL578776
• NSC-267073
• BW4SWA9YWC
• NSC267073
• FT-0665165
• 21H,23H-Porphine-2,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl- (VAN)
• 21H,23H-Porphine-2,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl-
• EINECS 208-502-3
• SCHEMBL578775
• NSC 267073
• 3-[9,14,19-tris(2-carboxyethyl)-5,10,15,20-tetramethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1{3,6}.1{8,11}.1{13,16}]tetracosa-1,3(24),4,6,8,10,12,14,16(22),17,19-undecaen-4-yl]propanoic acid
• Q26841013
• 531-14-6
• 3,8,13,18-Tetramethyl-21H,23H-porphine-2,7,12,17-tetrapropanoic acid
• 21H,7,12,17-tetrapropanoic acid, 3,8,13,18-tetramethyl
• Koproporphyrin I
• 2,12,17-Porphinetetrapropionic acid, 3,8,13,18-tetramethyl-
• VORBHEGMEBOMMB-JRHDEHKPSA-N
• Q27103688
• GLXC-20009
• VORBHEGMEBOMMB-AULBMZIGSA-N
• CP-I
• 69477-27-6
• Coproporphyrin I, 85%(contains 13% Coproporphyrin lll)

• Inchi： 1S/C36H38N4O8/c1-17-21(5-9-33(41)42)29-14-26-19(3)23(7-11-35(45)46)31(39-26)16-28-20(4)24(8-12-36(47)48)32(40-28)15-27-18(2)22(6-10-34(43)44)30(38-27)13-25(17)37-29/h13-16,37-38H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)/b25-13-,26-14?,27-15?,28-16?,29-14-,30-13?,31-16-,32-15-
• InChI Key： VCCUOZSDXVZCSK-RWBFCRRUSA-N
• SMILES： OC(CCC1=C(C)C2=CC3C(CCC(=O)O)=C(C)C(=CC4C(CCC(=O)O)=C(C)C(=CC5=C(CCC(=O)O)C(C)=C(C=C1N2)N5)N=4)N=3)=O

Computed Properties

• Exact Mass: 654.26900
• Monoisotopic Mass: 654.269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 1258.0±65.0 °C at 760 mmHg
• Flash Point: 714.6±34.3 °C
• Refractive Index: 1.638
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 205.50000
• LogP: 3.09360
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Coproporphyrin I, 85%(contains 13% Coproporphyrin lll) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Coproporphyrin I, 85%(contains 13% Coproporphyrin lll)

Coproporphyrin I, 85% (contains 13% Coproporphyrin III) - A Comprehensive Overview

Coproporphyrin I, with the CAS number 531-14-6, is a significant porphyrin derivative that has garnered considerable attention in the field of chemobiology and pharmaceutical research. This compound, known for its high purity (85%) and a minor but notable presence of Coproporphyrin III (13%), plays a crucial role in various biochemical pathways and has been extensively studied for its potential applications in medicine and diagnostics.

Porphyrins are a class of macrocyclic compounds characterized by a ring structure composed of four pyrrole units linked by methine bridges. Among these, Coproporphyrin I is particularly noteworthy due to its structural and functional properties. The presence of the 85% purity grade ensures that the compound is suitable for high-precision research applications, while the 13% contamination with Coproporphyrin III provides insights into the natural variability and synthesis pathways of these porphyrins.

The chemical structure of Coproporphyrin I (CAS no. 531-14-6) consists of a porphyrin core with three methyl groups at the meso positions. This specific arrangement imparts unique spectroscopic properties, making it valuable in various analytical techniques such as fluorescence spectroscopy and mass spectrometry. These properties have been leveraged in recent studies to develop novel diagnostic tools for detecting and quantifying heme-related disorders.

Recent advancements in the field have highlighted the importance of Coproporphyrin I in understanding metabolic diseases. For instance, elevated levels of this compound have been observed in patients with porphyrias, a group of genetic disorders affecting heme biosynthesis. Research using this compound has provided critical insights into the pathophysiology of these conditions, leading to improved diagnostic markers and therapeutic strategies.

In addition to its role in diagnostics, Coproporphyrin I has shown promise in the development of photodynamic therapy (PDT) agents. PDT is a treatment modality that uses light-activated drugs to induce localized tissue destruction. The high absorbance characteristics of porphyrins make them ideal candidates for such applications. Studies have demonstrated that formulations containing Coproporphyrin I can be effective in targeting and destroying cancerous cells while minimizing damage to surrounding healthy tissue.

The inclusion of 13% Coproporphyrin III in the product profile adds another layer of complexity and interest to this compound. While structurally similar, Coproporphyrin III exhibits different biological activities and spectral properties. This variability has been exploited in recent research to develop more comprehensive analytical methods for distinguishing between different porphyrin isomers. Such methods are crucial for accurate clinical diagnosis and monitoring of patients with metabolic disorders.

The synthesis and purification of high-purity porphyrins like Coproporphyrin I are challenging tasks that require sophisticated chemical techniques. The process involves multiple steps, including sol-gel reactions, metal coordination, and acid-base extractions. The final product must meet stringent purity standards to ensure reliability in research applications. The 85% purity grade of this compound underscores the advancements in synthetic chemistry that have made such high-quality materials accessible to researchers worldwide.

The impact of Coproporphyrin I extends beyond basic research into applied fields such as environmental science and materials engineering. Porphyrins are known for their ability to bind metal ions, making them useful as catalysts and sensors. Research using this compound has led to the development of novel materials with applications ranging from water purification to energy storage devices.

In conclusion, Coproporphyrin I, with its CAS number 531-14-6, is a versatile compound with significant implications in multiple scientific disciplines. Its high purity grade and the presence of minor impurities like 13% Coproporphyrin III make it a valuable tool for researchers studying metabolic diseases, photodynamic therapy, and advanced material sciences. As our understanding of porphyrins continues to evolve, so too will their applications in medicine and beyond.